Cas no 23709-41-3 (2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone)
2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone is a protected derivative of D-ribono-1,4-lactone, featuring a methyl group at the C-2 position and an isopropylidene group protecting the 2,3-diol moiety. This compound is particularly valuable in synthetic organic chemistry as a chiral building block for nucleoside and carbohydrate synthesis. The isopropylidene group enhances stability and selectivity during further functionalization, while the lactone ring provides a reactive handle for modifications. Its rigid structure and defined stereochemistry make it useful for asymmetric synthesis and pharmaceutical applications. The product is typically employed in controlled environments due to its sensitivity to hydrolysis under acidic or basic conditions.
23709-41-3 structure
Product Name:2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone
CAS No:23709-41-3
MF:C9H14O5
MW:202.204463481903
CID:52367
PubChem ID:11019928
Update Time:2025-06-07
2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone Chemical and Physical Properties
Names and Identifiers
-
- 2,3-O-Isopropylidene-2-C-methyl-D-ribonic-gamma-lactone
- 2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone
- 2,3-O-ISOPROPYLIDENE-2-C-METHYL-D-RIBONO-1,4-LACTONE
- 2-C-Methyl-2,3-O-iso
- 2,3-O-Isopropylidene-2-C-methyl-D-ribonic Acid
- A-Lactone
- O2,O3-Isopropyliden-2-methyl-D-ribonsaeure-4-lacton
- O2,O3-isopropylidene-2-methyl-D-ribonic acid-4-lactone
- TG-212-29-A
- Ribonicacid, 2,3-O-isopropylidene-2-C-methyl-, g-lactone, D- (6CI,8CI)
- Furo[3,4-d]-1,3-dioxole,D-ribonic acid deriv.
- (3aR,6R,6aR)-6-(Hydroxymethyl)-2,2,3a-trimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one
- (3aR,6R,6aR)-6-(hydroxymethyl)-2,2,3a-trimethyl-6,6a-dihydrofuro[3,4-d][1,3]dioxol-4-one
- (3aR,6R,6aR)-6-(hydroxymethyl)-2,2,3a-trimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one
- 23709-41-3
- SCHEMBL12243149
-
- Inchi: 1S/C9H14O5/c1-8(2)13-6-5(4-10)12-7(11)9(6,3)14-8/h5-6,10H,4H2,1-3H3/t5-,6-,9-/m1/s1
- InChI Key: JTORQZQZELCRKV-HCVRKRLWSA-N
- SMILES: O1C(C)(C)O[C@@H]2[C@@H](CO)OC([C@]12C)=O
Computed Properties
- Exact Mass: 162.05300
- Monoisotopic Mass: 202.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 65Ų
Experimental Properties
- Density: 1.230
- Melting Point: 52-54 ºC
- Boiling Point: 328 ºC
- Flash Point: 130 ºC
- PSA: 86.99000
- LogP: -1.98400
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Hygroscopic, -20°C Freezer, Under inert atmosphere
2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M314680-250mg |
2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone |
23709-41-3 | 250mg |
$ 184.00 | 2023-09-07 | ||
| TRC | M314680-2.5g |
2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone |
23709-41-3 | 2.5g |
$ 1453.00 | 2023-09-07 | ||
| A2B Chem LLC | AF63153-25mg |
2,3-O-Isopropylidene-2-C-methyl-D-ribonic-gamma-lactone |
23709-41-3 | 25mg |
$297.00 | 2024-04-20 | ||
| A2B Chem LLC | AF63153-50mg |
2,3-O-Isopropylidene-2-C-methyl-D-ribonic-gamma-lactone |
23709-41-3 | 50mg |
$429.00 | 2024-04-20 | ||
| A2B Chem LLC | AF63153-100mg |
2,3-O-Isopropylidene-2-C-methyl-D-ribonic-gamma-lactone |
23709-41-3 | 100mg |
$625.00 | 2024-04-20 |
2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone Suppliers
NewCan Biotech Limited
Gold Member
(CAS:23709-41-3)2,3-O-Isopropylidene-2-C-methyl-D-ribonic-gamma-lactone
Order Number:NC26140
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:08
Price ($):Price inquiry
Email:sales@newcanbio.com
2-C-Methyl-2,3-O-isopropylidene-D-ribono-1,4-lactone Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Recommended suppliers
NewCan Biotech Limited
(CAS:23709-41-3)2,3-O-Isopropylidene-2-C-methyl-D-ribonic-gamma-lactone
Purity:97%
Quantity:10g
Price ($):Inquiry